Crotonaldehyde

Specification

• Description: Crotonaldehyde is a clear, colorless to straw colored liquid with a strong, suffocating odor. It is highly flammable and produces toxic vapors at room temperature. Crotonaldehyde is found naturally in emissions of some vegetation and volcanoes; many foods contain crotonaldehyde in small amounts. Crotonaldehyde is mainly used in the manufacture of sorbic acid, which is a yeast and mold inhibitor. Crotonaldehyde has been used as a warning agent in fuels, as alcohol denaturant, as stabilizer for tetraethyl-lead, in the preparation of rubber accelerators, and in leather tanning.; Crotonaldehyde, stabilized appears as a clear colorless to straw colored liquid with a penetrating pungent odor. Flash point 55 °F. Density 7.1 lb / gal. Very toxic by inhalation. May polymerize with the release of heat under exposure to heat or contamination. If polymerization takes place inside a container, the container may rupture violently. Less dense than water. Vapors heavier than air.; (e)-crotonaldehyde is a water-white to straw-colored liquid with a pungent, suffocating odor. Used as a chemical intermediate in a variety of industrial processes (surfactants, textiles, paper, fuels, insecticides, leather tanning, etc.). Used in chemical warfare. (EPA, 1998); Crotonaldehyde is an enal consisting of propene having a formyl group at the 1-position.; Crotonaldehyde is a natural product found in Artemisia judaica, Zanthoxylum schinifolium, and Nicotiana tabacum with data available.; Crotonaldehyde is an unsaturated aldehyde with commercial applications, including the manufacture of sorbic acid, that is also found in tobacco smoke, gasoline and diesel engine exhausts, and smoke from wood burning. Airborne exposure to this chemical can cause eyes, nose, throat, and lung irritation.
• CAS No.: 123-73-9
• Molecular Formula: C4H6O; C4H6O; CH3CH=CHCHO
• Molecular Weight: 70.09 g/mol
• IUPAC Name: (E)-but-2-enal
• Standard InChI: InChI=1S/C4H6O/c1-2-3-4-5/h2-4H,1H3/b3-2+
• Standard InChI Key: MLUCVPSAIODCQM-NSCUHMNNSA-N
• Isomeric SMILES: C/C=C/C=O
• Impurities: 2,6-di-tert-Butyl-p-cresol, CAS 128-37-0, 0.1 - 1%
• SMILES: CC=CC=O
• Canonical SMILES: CC=CC=O
• Boiling Point: 219 °F at 760 mmHg (EPA, 1998); 219.2 °F at 760 mmHg (EPA, 1998); 102.2 °C; 104.00 °C. @ 760.00 mm Hg; 104 °C; 219 °F
• Colorform: Water-white, mobile liquid; Water-white to straw-colored liquid; Water-white liquid. [Note: Turns pale-yellow on contact with air.]; Liquid
• Flash Point: 55 °F (EPA, 1998); 55.4 °F (EPA, 1998); The Guide from the Emergency Response Guidebook is for "crotonaldehyde, inhibited." 13 °C; 13 °C (55 °F) Closed cup; 9 °C (48 °F) - closed cup; 13 °C c.c.; 55 °F; 45 °F
• Melting Point: -105 °F (EPA, 1998); -101 °F (EPA, 1998); -69 °C; -76.6 °C; -76.5 °C (trans), -69 °C (cis); -101 °F